Cas no 1157129-55-9 (4,4,4-TRIFLUORO-3-(MORPHOLIN-4-YL)BUTAN-1-AMINE)

• Product Name: 4,4,4-TRIFLUORO-3-(MORPHOLIN-4-YL)BUTAN-1-AMINE
• CAS No: 1157129-55-9
• CID: 4573832
• PubChem ID: 43753056
• Update Time: 2025-10-21

4,4,4-TRIFLUORO-3-(MORPHOLIN-4-YL)BUTAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-3-(morpholin-4-yl)butan-1-amine
• 4,4,4-trifluoro-3-morpholinobutan-1-amine
• 4,4,4-TRIFLUORO-3-(MORPHOLIN-4-YL)BUTAN-1-AMINE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 4,4,4-TRIFLUORO-3-(MORPHOLIN-4-YL)BUTAN-1-AMINE

4,4,4-Trifluoro-3-(Morpholin-4-yl)Butan-1-Amine: A Comprehensive Overview

The compound 4,4,4-Trifluoro-3-(Morpholin-4-yl)Butan-1-Amine, identified by the CAS number 1157129-55-9, is a versatile and intriguing molecule with significant applications in various fields of chemistry. This compound has garnered attention due to its unique structural properties and potential uses in drug discovery, materials science, and organic synthesis. In this article, we delve into the details of its structure, synthesis, applications, and recent research advancements.

The molecular structure of 4,4,4-Trifluoro-3-(Morpholin-4-yl)Butan-1-Amine is characterized by a butanamine backbone with a trifluoromethyl group at the 4-position and a morpholinyl substituent at the 3-position. The trifluoromethyl group introduces electronic effects that enhance the molecule's stability and reactivity. Meanwhile, the morpholinyl group contributes to hydrogen bonding capabilities and increases the molecule's solubility in polar solvents. These features make it an attractive candidate for various chemical reactions and applications.

Recent studies have highlighted the potential of 4,4,4-Trifluoro-3-(Morpholin-4-Yl)Butan-1-Amine in drug design. Researchers have explored its role as a building block for creating bioactive compounds with improved pharmacokinetic properties. For instance, its ability to form stable amide bonds makes it ideal for constructing peptide-like molecules with enhanced stability in biological systems.

In terms of synthesis, several methods have been developed to prepare this compound efficiently. One common approach involves the nucleophilic substitution of an appropriate trifluorinated alkyl halide with a morpholino-substituted amine. This reaction is typically carried out under mild conditions to ensure high yields and purity. The use of catalysts or phase-transfer agents has further optimized the reaction process, making it more scalable for industrial applications.

The application of CAS No. 1157129-55-9 extends beyond pharmaceuticals. It has been utilized in polymer chemistry as a reactive monomer for synthesizing novel materials with tailored properties. For example, its incorporation into polyurethane formulations has resulted in materials with improved thermal stability and mechanical strength.

Recent research has also focused on the catalytic properties of this compound. Scientists have discovered that it can act as an effective ligand in transition metal-catalyzed reactions, facilitating selective transformations of organic substrates. This discovery opens new avenues for its use in asymmetric synthesis and sustainable chemical processes.

In conclusion, 4,4,4-Trifluoro-3-(Morpholin-4-Yl)Butan-1-Amine, CAS No. 1157129-55-9, is a multifaceted compound with promising potential across various chemical disciplines. Its unique structure and reactivity make it a valuable tool in drug discovery, materials science, and catalysis. As research continues to uncover new applications and optimizations for this compound, its role in advancing chemical innovation is expected to grow significantly.